(3α,5β,7α)-3,7-Dihydroxy-12-oxocholan-24-oic Acid Methyl Ester
(3α,5β,7α)-3,7-Dihydroxy-12-oxocholan-24-oic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
10538-64-4
VCID:
VC0107759
InChI:
InChI=1S/C25H40O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-20,23,26-27H,5-13H2,1-4H3/t14-,15+,16-,17-,18+,19+,20-,23+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C25H40O5
Molecular Weight:
420.6 g/mol
(3α,5β,7α)-3,7-Dihydroxy-12-oxocholan-24-oic Acid Methyl Ester
CAS No.: 10538-64-4
Reference Standards
VCID: VC0107759
Molecular Formula: C25H40O5
Molecular Weight: 420.6 g/mol
| CAS No. | 10538-64-4 |
|---|---|
| Product Name | (3α,5β,7α)-3,7-Dihydroxy-12-oxocholan-24-oic Acid Methyl Ester |
| Molecular Formula | C25H40O5 |
| Molecular Weight | 420.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H40O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-20,23,26-27H,5-13H2,1-4H3/t14-,15+,16-,17-,18+,19+,20-,23+,24+,25-/m1/s1 |
| Standard InChIKey | LGWDBNNCYKGKFM-DFAIRORGSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(C(=O)C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(C(=O)CC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | 3α,7α-Dihydroxy-12-oxo-5β-cholan-24-oic Acid Methyl Ester; 3α,7α-Dihydroxy-12-oxo-5β-cholanic Acid Methyl Ester; 12-Ketochenodeoxycholic Acid Methyl Ester; 12-Monoketocholic Acid Methyl Ester; 3α,7α-Dihydroxy-12-oxo-5β-cholanic Acid Methyl Ester; Met |
| PubChem Compound | 11877504 |
| Last Modified | Nov 11 2021 |
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